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Compound of Interest

Compound Name: Metacine

Cat. No.: B073520 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

procedures for the disposal of Metacine, a compound also known as Metocinium. Adherence

to these guidelines is crucial for maintaining a safe laboratory environment and complying with

regulatory standards.

Disclaimer: No specific Safety Data Sheet (SDS) for Metacine (Metocinium) was publicly

available at the time of this writing. The following procedures are based on general best

practices for chemical waste disposal. It is imperative to obtain the official SDS from the

manufacturer for specific handling and disposal instructions.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Metacine with appropriate

personal protective equipment (PPE). This includes, but is not limited to, safety goggles,

chemical-resistant gloves, and a laboratory coat. All handling of Metacine waste should occur

in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of

inhalation. In the event of a spill, contain the material using an inert absorbent and dispose of it

as hazardous waste.
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The first and most critical step in the proper disposal of any chemical is to determine if it

qualifies as hazardous waste under the Resource Conservation and Recovery Act (RCRA).

This determination is based on whether the waste exhibits any of the four key characteristics

outlined by the U.S. Environmental Protection Agency (EPA).
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Characteristic Description EPA Waste Code

Ignitability

Wastes that can readily catch

fire and sustain combustion.

This includes liquids with a

flash point below 140°F,

certain non-liquids that can

cause fire through friction or

spontaneous chemical

changes, ignitable compressed

gases, and oxidizers.[1][2][3]

[4]

D001

Corrosivity

Aqueous wastes with a pH less

than or equal to 2, or greater

than or equal to 12.5. It also

includes liquids that can

corrode steel at a specific rate.

[1][2][3][4]

D002

Reactivity

Wastes that are unstable

under normal conditions and

can undergo violent reactions,

explode, or generate toxic

gases when mixed with water

or other substances.[1][2][4]

D003

Toxicity

Wastes that are harmful or

fatal when ingested or

absorbed. The toxicity is

determined by the Toxicity

Characteristic Leaching

Procedure (TCLP), which

measures the potential for

certain contaminants to leach

into groundwater.[1][2]

D004 - D043
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Without a specific SDS for Metacine, a definitive hazardous waste determination cannot be

made. Therefore, it is recommended to treat all Metacine waste as hazardous unless

confirmed otherwise by the manufacturer's SDS or through analytical testing.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Metacine waste.

This procedure should be adapted to comply with your institution's specific environmental

health and safety (EHS) guidelines and local regulations.

Experimental Protocol: Metacine Waste Disposal
1. Waste Segregation and Collection:

All materials contaminated with Metacine, including unused product, solutions, contaminated

labware (e.g., pipette tips, gloves), and spill cleanup materials, must be collected in a

designated hazardous waste container.

2. Container Selection and Labeling:

Select a waste container that is compatible with Metacine. For liquid waste, a high-density

polyethylene (HDPE) container is generally suitable.

The container must be in good condition, with a secure, leak-proof lid.

Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "Metacine (Metocinium)"

The words "Hazardous Waste"

The specific hazard characteristics (e.g., Ignitable, Corrosive, Reactive, Toxic), if known.

The accumulation start date.

The name and contact information of the principal investigator or laboratory supervisor.

The laboratory room number.
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3. Waste Accumulation and Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be secure, away from general laboratory traffic, and segregated from

incompatible materials.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste in the satellite accumulation area.

4. Disposal of Empty Containers:

A container that has held Metacine should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be defaced (to remove the original label) and disposed

of as non-hazardous solid waste, in accordance with institutional policies.

5. Arranging for Final Disposal:

Once the waste container is full, or if the research project is complete, contact your

institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

Do not dispose of Metacine waste down the drain or in the regular trash.

Metacine Disposal Decision Workflow
The following diagram illustrates the logical workflow for making a compliant disposal decision

for Metacine waste.
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Caption: Metacine Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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